Cas no 2138101-17-2 ((4-propoxy-1-propylpiperidin-4-yl)methanamine)

• Product Name: (4-propoxy-1-propylpiperidin-4-yl)methanamine
• CAS No: 2138101-17-2
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5925679
• PubChem ID: 165849301
• Update Time: 2025-07-08

(4-propoxy-1-propylpiperidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-propoxy-1-propylpiperidin-4-yl)methanamine
• 2138101-17-2
• EN300-1143815

• Inchi： 1S/C12H26N2O/c1-3-7-14-8-5-12(11-13,6-9-14)15-10-4-2/h3-11,13H2,1-2H3
• InChI Key： JTTBHMFTQLWCRU-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CN)CCN(CCC)CC1

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on (4-propoxy-1-propylpiperidin-4-yl)methanamine

Compound CAS No. 2138101-17-2: (4-Propoxy-1-propylpiperidin-4-yl)methanamine

The compound with CAS No. 2138101-17-2, commonly referred to as (4-propoxy-1-propylpiperidin-4-yl)methanamine, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperidine ring system, which is a six-membered cyclic amine, substituted with propoxy and propyl groups at specific positions. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest for researchers exploring novel chemical entities and their applications.

Recent studies have highlighted the potential of (4-propoxy-1-propylpiperidin-4-yl)methanamine in drug discovery, particularly in the development of bioactive compounds. The piperidine ring, a common structural motif in many pharmaceutical agents, serves as a versatile scaffold for modifying the molecule's pharmacokinetic and pharmacodynamic properties. The substitution pattern on the piperidine ring—specifically the propoxy group at position 4 and the propyl group at position 1—plays a crucial role in determining the compound's solubility, stability, and bioavailability. These attributes are critical for its potential use in therapeutic applications.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions, enabling its use as an intermediate in the synthesis of more complex molecules. For instance, the methanamine group attached to the piperidine ring can act as a nucleophile or electrophile depending on the reaction conditions, facilitating its incorporation into larger molecular frameworks. This versatility has led researchers to explore its role in constructing bioactive molecules with enhanced selectivity and efficacy.

From a synthetic perspective, (4-propoxy-1-propylpiperidin-4-yl)methanamine can be synthesized through a variety of methods, including nucleophilic substitution, alkylation, and coupling reactions. These methods leverage the reactivity of the amine group and the substituents on the piperidine ring to achieve desired transformations. Recent advancements in catalytic methodologies have further streamlined its synthesis, making it more accessible for large-scale production and subsequent applications.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated for its potential as an inhibitor of certain enzymes or receptors implicated in disease states such as cancer or neurodegenerative disorders. Its ability to modulate cellular pathways makes it a valuable tool for exploring novel therapeutic strategies. Additionally, its structural features make it a candidate for use in drug delivery systems, where its amphiphilic nature could enhance drug targeting and release profiles.

The exploration of (4-propoxy-1-propylpiperidin-4-yl)methanamine has also extended into materials science, where its unique properties are being harnessed for developing advanced materials. For example, its ability to form stable complexes with metal ions or other organic molecules could lead to innovations in catalysis or polymer chemistry. Researchers are actively probing these possibilities to unlock new functionalities that could benefit diverse industries.

Looking ahead, ongoing research into this compound is expected to yield further insights into its potential applications. Collaborative efforts between chemists, biologists, and material scientists are paving the way for breakthroughs that could redefine how we approach challenges in medicine and materials development. As our understanding of (4-propoxy-1-propylpiperidin-4-yl)methanamine deepens, so too does its potential to contribute meaningfully to scientific progress.